Cas no 6302-74-5 (1-nitroheptan-2-ol)

• Product name: 1-nitroheptan-2-ol
• CAS No: 6302-74-5
• MF: C₇H₁₅NO₃
• MW: 161.1989
• CID: 1646582
• PubChem ID: 237559

1-nitroheptan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-nitroheptan-2-ol
• AR-1C4891
• 1-nitromethyl-1-hexanol
• CTK5B7161
• AC1L5Z22
• 1-nitro-heptanol-ol-(2)
• AC1Q21T9
• 1-nitro-2-heptanol
• AG-K-77934
• 2-hydroxy-1-nitroheptane
• 1-nitro-heptan-2-ol
• 2-hydroxy-1-nitro-heptane
• NSC41216
• AR-1C4891; 1-nitromethyl-1-hexanol; CTK5B7161; AC1L5Z22; 1-nitro-heptanol-ol-(2); AC1Q21T9; 1-nitro-2-heptanol; AG-K-77934; 2-hydroxy-1-nitroheptane; 1-nitro-heptan-2-ol; 2-hydroxy-1-nitro-heptane; NSC41216;
• 6302-74-5
• SCHEMBL6261483
• DTXSID30285262
• NSC-41216

• Inchi： InChI=1S/C7H15NO3/c1-2-3-4-5-7(9)6-8(10)11/h7,9H,2-6H2,1H3
• InChI Key： VJCZJBJUAGHLEY-UHFFFAOYSA-N
• SMILES： CCCCCC(C[N+](=O)[O-])O

Computed Properties

• Exact Mass: 161.10525
• Monoisotopic Mass: 161.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 111
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66Ų
• XLogP3: 1.7

Experimental Properties

• PSA: 63.37
• LogP: 1.72750